d-Camphoric acid

Description

D-(+)-Camphoric acid is a white, crystallizable substance derived from the oxidation of camphor . It's primarily utilized as a reagent in the synthesis of crystalline structures . This dicarboxylic acid is also known as (1R,3S)-1,2,2-Trimethyl-1,3-cyclopentanedicarboxylic acid .

D-(+)-Camphoric acid has various applications across multiple industries. It serves as a key intermediate in the synthesis of medicinal compounds, enhancing drug efficacy and stability in pharmaceuticals . In the food industry, it is employed as a flavoring agent, contributing unique taste profiles to certain products . Furthermore, its properties make it a valuable ingredient in skincare formulations within the cosmetics industry, providing moisturizing benefits and improving product texture . Research indicates that it is also used in the production of biodegradable plastics, aligning with sustainability efforts, and in aromatherapy, where its scent promotes relaxation .

A similar compound is (±)-Camphoric acid, which has a melting point of 202-203°C, while D-(+)-Camphoric acid has a melting point of 186-189 °C . Another related compound is camphor, from which camphoric acid is derived through oxidation .

• CAS No.: 124-83-4
• Product Name: d-Camphoric acid
• Molecular Formula: C10H16O4
• Molecular Weight: 200.23 g/mol
• IUPAC Name: (1R,3S)-1,2,2-trimethylcyclopentane-1,3-dicarboxylic acid
• Standard InChI: InChI=1S/C10H16O4/c1-9(2)6(7(11)12)4-5-10(9,3)8(13)14/h6H,4-5H2,1-3H3,(H,11,12)(H,13,14)/t6-,10+/m1/s1
• Standard InChIKey: LSPHULWDVZXLIL-LDWIPMOCSA-N
• SMILES: CC1(C(CCC1(C)C(=O)O)C(=O)O)C
• Canonical SMILES: CC1(C(CCC1(C)C(=O)O)C(=O)O)C
• Appearance: White to Off-White Solid
• Purity: > 95%
• Synonyms: camphoric acid 1-methyl ester; camphoric acid 1-methyl ester, sodium salt; camphoric acid 1-methyl ester, sodium salt, (cis)-(+-)-isomer; camphoric acid monomethyl ester; methyl sodium camphorate; monomethyl camphorate; monomethyl camphorate, sodium salt, (cis)-(+-)-isome
• PubChem Compound: 101807
• Last Modified: Aug 15 2023